Cas no 1214375-94-6 (Ethyl 4,5-dichloro-2-fluorobenzoate)

Ethyl 4,5-dichloro-2-fluorobenzoate is a fluorinated and chlorinated benzoate ester with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both chloro and fluoro substituents, enhances reactivity and selectivity in cross-coupling reactions and nucleophilic substitutions. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic processes. This compound serves as a versatile intermediate in the preparation of bioactive molecules, particularly those requiring halogenated aromatic frameworks. Its stability under standard conditions and well-defined purity make it suitable for precision synthesis. The distinct electronic effects of the substituents contribute to its utility in designing complex molecular architectures.

Ethyl 4,5-dichloro-2-fluorobenzoate structure

1214375-94-6 structure

Product Name:Ethyl 4,5-dichloro-2-fluorobenzoate

CAS No:1214375-94-6

MF:C₉H₇Cl₂FO₂

MW:237.055084466934

CID:4938046

Update Time:2025-06-08

Ethyl 4,5-dichloro-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 4,5-dichloro-2-fluorobenzoate
- Ethyl 4,5-dichloro-2-fluorobenzoate
- Inchi： 1S/C9H7Cl2FO2/c1-2-14-9(13)5-3-6(10)7(11)4-8(5)12/h3-4H,2H2,1H3
- InChI Key： AQWWHSADNZRNDQ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(C(=O)OCC)=C1)F)Cl

Computed Properties

Exact Mass: 235.9807130 g/mol
Monoisotopic Mass: 235.9807130 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 237.05
XLogP3: 3.5
Topological Polar Surface Area: 26.3

Ethyl 4,5-dichloro-2-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019094927-1g	Ethyl 4,5-dichloro-2-fluorobenzoate	1214375-94-6	97%	1g	$677.16	2023-09-04

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Additional information on Ethyl 4,5-dichloro-2-fluorobenzoate

Ethyl 4,5-dichloro-2-fluorobenzoate (CAS No. 1214375-94-6): An Overview of a Versatile Chemical Compound

Ethyl 4,5-dichloro-2-fluorobenzoate (CAS No. 1214375-94-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its 4,5-dichloro-2-fluorobenzoate moiety, which imparts distinct reactivity and stability features.

The molecular structure of Ethyl 4,5-dichloro-2-fluorobenzoate consists of a benzene ring substituted with two chlorine atoms at the 4 and 5 positions and a fluorine atom at the 2 position. The ethyl ester group attached to the carboxylic acid function further enhances its solubility and reactivity in different solvents. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of Ethyl 4,5-dichloro-2-fluorobenzoate in the development of novel pharmaceuticals. Studies have shown that compounds with similar structural features exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4,5-dichloro-2-fluorobenzoate exhibit potent inhibitory effects on specific enzymes involved in cancer cell proliferation.

In addition to its pharmaceutical applications, Ethyl 4,5-dichloro-2-fluorobenzoate has been explored for its use in materials science. Its unique electronic properties make it suitable for the development of advanced materials with tailored optical and electronic characteristics. Researchers at the University of California, Berkeley, have reported the synthesis of polymers incorporating 4,5-dichloro-2-fluorobenzoate units, which exhibit enhanced photoluminescence and conductivity.

The synthetic pathway for Ethyl 4,5-dichloro-2-fluorobenzoate involves several well-established chemical reactions. The starting material is typically 4,5-dichloro-2-fluorobenzoic acid, which undergoes esterification with ethanol in the presence of a catalyst such as sulfuric acid. The resulting product is then purified through recrystallization or column chromatography to ensure high purity and consistency.

The safety and handling of Ethyl 4,5-dichloro-2-fluorobenzoate are important considerations for researchers and industrial users. While it is not classified as a hazardous substance under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

In conclusion, Ethyl 4,5-dichloro-2-fluorobenzoate (CAS No. 1214375-94-6) is a versatile chemical compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, the importance of this compound in various scientific fields is likely to grow.